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Compound of Interest

Compound Name: potassium ethyl sulfate

Cat. No.: B1613719 Get Quote

A Technical Guide to Potassium Ethyl Sulfate: Synonyms, Properties, and Synthesis

This technical guide provides a comprehensive overview of potassium ethyl sulfate, including

its various synonyms, chemical and physical properties, and a detailed experimental protocol

for its synthesis. The information is intended for researchers, scientists, and professionals in

the field of drug development and chemical research.

Synonyms and Alternative Names
Potassium ethyl sulfate is known by several alternative names in scientific literature and

chemical databases. These synonyms are crucial for comprehensive literature searches and

material identification.

Potassium ethyl sulphate[1]

Ethyl potassium sulfate[2][3][4][5]

Potassium ethylsulfurate[2][3][5]

Sulfuric acid, monoethyl ester, potassium salt[1]

Ethanesulfuric acid, potassium salt

Ethylsulfuric acid potassium salt[2]
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Sulfuric acid potassium ethyl ester salt[2][3][5]

AURORA 19325[2][3][5]

Chemical and Physical Properties
A summary of the known quantitative data for potassium ethyl sulfate is presented in Table 1.

This information is compiled from various chemical and scientific databases.

Table 1: Physicochemical Properties of Potassium Ethyl Sulfate

Property Value Source

Chemical Formula C₂H₅KO₄S [1]

Molar Mass 164.22 g/mol [2][3]

CAS Number 563-17-7 [1]

Crystal System
Monoclinic (α-form),

Orthorhombic (β-form)
[1]

Unit Cell Dimensions (α-form)
a = 11.62 Å, b = 6.99 Å, c =

7.51 Å, β = 100.3°
[1]

Solubility in Ethanol (at 20°C) 0.33 g / 100 g

Solubility in Propanol 0.15 g / 100 g

Solubility in Isopropanol 0.5 g / 100 g

Dimorphic Transition

Temperature
51.8 °C

Experimental Protocol: Synthesis of Potassium
Ethyl Sulfate
The following is a detailed methodology for the laboratory synthesis of potassium ethyl
sulfate.

Materials:
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Ethyl alcohol (Ethanol)

Concentrated sulfuric acid

Calcium carbonate

Potassium carbonate

Methanol (for recrystallization)

Procedure:

Formation of Ethyl Hydrogen Sulfate: In a reaction flask, slowly add 20 ml of concentrated

sulfuric acid to 80 ml of ethyl alcohol with constant shaking. A significant amount of heat will

be generated. Heat the mixture under reflux for 2-3 hours. This step produces ethyl hydrogen

sulfate, with some unreacted sulfuric acid and ethanol remaining.

Neutralization: After cooling, pour the reaction mixture into 500 ml of cold water with stirring.

Neutralize the solution by adding calcium carbonate. This converts the free sulfuric acid to

insoluble calcium sulfate and the ethyl hydrogen sulfate to the soluble calcium ethyl sulfate.

Removal of Calcium Sulfate: Gently heat the neutralized mixture and then filter to remove

the precipitated calcium sulfate. Wash the calcium sulfate precipitate with a small amount of

water.

Formation of Potassium Ethyl Sulfate: Heat the clear filtrate and add a solution of

approximately 50 g of potassium carbonate in small portions until the liquid is strongly

alkaline. This will precipitate calcium as calcium carbonate.

Isolation of Crude Product: Remove the precipitated calcium salt by filtration. Evaporate the

filtrate to dryness to obtain crude potassium ethyl sulfate. This crude product may contain

impurities such as calcium sulfate, calcium carbonate, and potassium carbonate.

Purification: Purify the crude potassium ethyl sulfate by recrystallization from methanol.

Metabolic Pathway of Ethyl Sulfate Formation
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While potassium ethyl sulfate itself is not known to be involved in specific signaling pathways,

its anion, ethyl sulfate, is a known metabolite of ethanol in humans. The formation of ethyl

sulfate is a minor pathway of ethanol metabolism, catalyzed by sulfotransferases. The following

diagram illustrates this metabolic conversion.

Sulfate Conjugation

Ethanol
(C₂H₅OH)

Ethyl Sulfate
(C₂H₅SO₄⁻)

Conjugation

3'-phosphoadenosine-5'-phosphosulfate
(PAPS)

Sulfotransferases
(SULTs)

3'-phosphoadenosine-5'-phosphate
(PAP)

Click to download full resolution via product page

Caption: Metabolic pathway of ethanol to ethyl sulfate.

Experimental Workflow: Synthesis and Purification
The overall process for synthesizing and purifying potassium ethyl sulfate can be visualized

as a sequential workflow. This diagram outlines the key steps from starting materials to the final

pure product.
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Start Materials:
Ethanol & Sulfuric Acid

Reflux Reaction
(2-3 hours)

Neutralization with CaCO₃

Filtration 1:
Remove CaSO₄

Precipitation with K₂CO₃

Filtration 2:
Remove Calcium Salts

Evaporation to Dryness

Crude Potassium Ethyl Sulfate

Recrystallization from Methanol

Pure Potassium Ethyl Sulfate

Click to download full resolution via product page

Caption: Workflow for the synthesis of potassium ethyl sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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